TC-OT 39

• CAS No.: 479232-57-0
• Product Name: TC-OT 39
• Molecular Formula: C32H40N8O2S
• Molecular Weight: 600.79
• IUPAC Name: (2S)-2-(4-methyl-1,4-diazepane-1-carbothioyl)-N-[[2-methyl-4-(1-methyl-4,10-dihydropyrazolo[4,3-c][1,5]benzodiazepine-5-carbonyl)phenyl]methyl]pyrrolidine-1-carboxamide
• Standard InChI: InChI=1S/C32H40N8O2S/c1-22-18-23(30(41)40-21-25-20-34-37(3)29(25)35-26-8-4-5-9-27(26)40)11-12-24(22)19-33-32(42)39-15-6-10-28(39)31(43)38-14-7-13-36(2)16-17-38/h4-5,8-9,11-12,18,20,28,35H,6-7,10,13-17,19,21H2,1-3H3,(H,33,42)/t28-/m0/s1
• Standard InChIKey: KSNHHKZYKYNBEI-NDEPHWFRSA-N
• SMILES: CC1=C(C=CC(=C1)C(=O)N2CC3=C(NC4=CC=CC=C42)N(N=C3)C)CNC(=O)N5CCCC5C(=S)N6CCCN(CC6)C
• Appearance: Solid powder
• Description: TC-OT 39 is a potent non-peptide oxytocin receptor partial agonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: TC-OT 39, TC OT 39, TCOT 39
• Reference: 1: Lacivita E, Perrone R, Margari L, Leopoldo M. Targets for Drug Therapy for Autism Spectrum Disorder: Challenges and Future Directions. J Med Chem. 2017 Oct 30. doi: 10.1021/acs.jmedchem.7b00965. [Epub ahead of print] PubMed PMID: 29039668.
• PubChem Compound: 135413563
• Last Modified: Nov 11 2021